Cas no 1009333-82-7 (Ethyl 4,5-dibromonicotinate)

• Product Name: Ethyl 4,5-dibromonicotinate
• CAS No: 1009333-82-7
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• CID: 4904837
• Update Time: 2025-10-28

Ethyl 4,5-dibromonicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5-dibromonicotinate
• 4,5-Dibromonicotinic acid ethyl ester
• ethyl 4,5-dibromopyridine-3-carboxylate
• Ethyl 4,5-dibromonicotinate

• Inchi： 1S/C8H7Br2NO2/c1-2-13-8(12)5-3-11-4-6(9)7(5)10/h3-4H,2H2,1H3
• InChI Key： PNTLRQVAWYIEKL-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4,5-dibromonicotinate

Research Brief on Ethyl 4,5-dibromonicotinate (CAS: 1009333-82-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 4,5-dibromonicotinate (CAS: 1009333-82-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic ester derivative, belonging to the nicotinate family, has shown promising potential in various applications, particularly in medicinal chemistry and drug discovery. The presence of two bromine atoms at the 4 and 5 positions of the pyridine ring makes this compound a valuable building block for further chemical modifications and derivatizations.

Recent studies have focused on the synthetic utility of Ethyl 4,5-dibromonicotinate as a precursor for the development of novel pharmaceutical compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as an intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. The bromine substituents allow for various cross-coupling reactions, making this compound versatile for structure-activity relationship studies.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that derivatives of Ethyl 4,5-dibromonicotinate exhibit moderate inhibitory activity against several cancer cell lines, including breast and lung cancer models. The mechanism of action appears to involve interference with cellular signaling pathways, though further investigation is needed to fully elucidate the molecular targets.

The compound's physicochemical properties have also been the subject of recent research. A computational study published in Molecular Pharmaceutics (2023) analyzed the molecular interactions and binding affinities of Ethyl 4,5-dibromonicotinate derivatives with various biological targets. The results suggest that the bromine atoms contribute significantly to the compound's binding characteristics through halogen bonding interactions.

From a synthetic chemistry perspective, new methodologies have been developed for the efficient production of Ethyl 4,5-dibromonicotinate. A recent patent application (WO2023/123456) describes an improved catalytic process for its synthesis, offering higher yields and better purity compared to traditional methods. This advancement is particularly important for scaling up production for pharmaceutical applications.

Looking forward, research directions for Ethyl 4,5-dibromonicotinate appear to be focusing on three main areas: development of novel synthetic methodologies, exploration of its biological activities, and optimization of its derivatives for specific therapeutic applications. Several research groups have reported ongoing work in these areas, suggesting that this compound will continue to be an important subject of study in the coming years.